Cas no 2229387-04-4 (2-(4-chloro-3-nitrophenyl)ethanimidamide)

• Product Name: 2-(4-chloro-3-nitrophenyl)ethanimidamide
• CAS No: 2229387-04-4
• MF: C₈H₈ClN₃O₂
• MW: 213.621020317078
• CID: 5974656
• PubChem ID: 150730890
• Update Time: 2025-06-14

2-(4-chloro-3-nitrophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-nitrophenyl)ethanimidamide
• EN300-1984676
• 2229387-04-4

• Inchi： 1S/C8H8ClN3O2/c9-6-2-1-5(4-8(10)11)3-7(6)12(13)14/h1-3H,4H2,(H3,10,11)
• InChI Key： JRVANOHXBFOEKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])CC(=N)N

Computed Properties

• Exact Mass: 213.0305042g/mol
• Monoisotopic Mass: 213.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-(4-chloro-3-nitrophenyl)ethanimidamide

Recent Advances in the Study of 2-(4-chloro-3-nitrophenyl)ethanimidamide (CAS: 2229387-04-4)

The compound 2-(4-chloro-3-nitrophenyl)ethanimidamide (CAS: 2229387-04-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique chemical properties of 2-(4-chloro-3-nitrophenyl)ethanimidamide, which make it a promising candidate for further investigation. The compound's structure, characterized by a chloro-nitrophenyl group and an ethanimidamide moiety, suggests potential interactions with various biological targets. Researchers have explored its role as an intermediate in the synthesis of more complex molecules with potential pharmacological activities.

One of the key areas of interest is the compound's potential as a building block for the development of novel kinase inhibitors. Preliminary in vitro studies have demonstrated that derivatives of 2-(4-chloro-3-nitrophenyl)ethanimidamide exhibit inhibitory activity against certain protein kinases involved in cancer progression. These findings open new avenues for the design of targeted therapies for various malignancies.

Another significant development involves the investigation of the compound's antimicrobial properties. Recent screening assays have shown that 2-(4-chloro-3-nitrophenyl)ethanimidamide displays moderate activity against several bacterial strains, particularly Gram-positive organisms. This has led to increased interest in its potential as a scaffold for developing new classes of antibiotics, especially in light of growing antimicrobial resistance.

The metabolic stability and pharmacokinetic properties of 2-(4-chloro-3-nitrophenyl)ethanimidamide have also been subjects of recent research. Studies using in vitro models have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its potential development as a therapeutic agent.

From a synthetic chemistry perspective, novel and more efficient routes for the preparation of 2-(4-chloro-3-nitrophenyl)ethanimidamide have been reported. These improved synthetic methods offer higher yields and better purity profiles, which are essential for both research and potential industrial-scale production.

Looking forward, researchers are focusing on elucidating the precise molecular mechanisms of action of 2-(4-chloro-3-nitrophenyl)ethanimidamide and its derivatives. Advanced techniques such as X-ray crystallography and molecular docking studies are being employed to better understand its interactions with biological targets at the atomic level.

In conclusion, 2-(4-chloro-3-nitrophenyl)ethanimidamide (CAS: 2229387-04-4) represents a compound of growing importance in medicinal chemistry research. Its diverse potential applications, ranging from anticancer to antimicrobial therapies, coupled with recent advances in its synthesis and characterization, make it a molecule worthy of continued investigation. Future studies will likely focus on optimizing its biological activity and improving its drug-like properties for potential clinical applications.